Cas no 1344109-54-1 (3,5-Difluoro-4-(propan-2-yloxy)benzoic acid)

• Product Name: 3,5-Difluoro-4-(propan-2-yloxy)benzoic acid
• CAS No: 1344109-54-1
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• MDL: MFCD18285387
• CID: 3162536
• PubChem ID: 63183706
• Update Time: 2025-06-08

3,5-Difluoro-4-(propan-2-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(1-Methylethoxy)benzoic Acid
• AKOS012485813
• 3,5-difluoro-4-propan-2-yloxybenzoic acid
• 3,5-Difluoro-4-(1-methylethoxy) benzoic acid
• MFCD18285387
• 3,5-Difluoro-4-isopropoxybenzoicacid
• KS-7368
• C10H10F2O3
• 3,5-Difluoro-4-(propan-2-yloxy)benzoic acid
• 1344109-54-1
• 3,5-Difluoro-4-isopropoxy-benzoic acid
• CS-0195077
• 3,5-Difluoro-4-isopropoxybenzoic acid

• MDL： MFCD18285387
• Inchi： 1S/C10H10F2O3/c1-5(2)15-9-7(11)3-6(10(13)14)4-8(9)12/h3-5H,1-2H3,(H,13,14)
• InChI Key： SEOBUACMSAPVJE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1OC(C)C)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.041 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,5-Difluoro-4-(propan-2-yloxy)benzoic acid

Research Briefing on 3,5-Difluoro-4-(propan-2-yloxy)benzoic Acid (CAS: 1344109-54-1): Recent Advances and Applications

3,5-Difluoro-4-(propan-2-yloxy)benzoic acid (CAS: 1344109-54-1) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 3,5-Difluoro-4-(propan-2-yloxy)benzoic acid is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing inhibitors targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The compound's fluorine substituents and isopropoxy group were found to enhance binding affinity and metabolic stability, making it a promising candidate for further optimization.

In addition to its role in kinase inhibition, recent research has highlighted the compound's potential in antimicrobial applications. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 3,5-Difluoro-4-(propan-2-yloxy)benzoic acid exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be leveraged to address antibiotic resistance.

The synthetic accessibility of 3,5-Difluoro-4-(propan-2-yloxy)benzoic acid has also been a focus of recent investigations. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route using palladium-catalyzed coupling reactions, which significantly improved yield and purity compared to traditional methods. This advancement is expected to facilitate large-scale production for preclinical and clinical studies, accelerating its transition from bench to bedside.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3,5-Difluoro-4-(propan-2-yloxy)benzoic acid derivatives. A recent review in Expert Opinion on Drug Discovery emphasized the need for further structural modifications to enhance bioavailability and reduce off-target effects. Ongoing research is exploring the incorporation of additional functional groups, such as sulfonamides or heterocycles, to address these limitations.

In conclusion, 3,5-Difluoro-4-(propan-2-yloxy)benzoic acid (CAS: 1344109-54-1) represents a versatile and promising scaffold in medicinal chemistry, with applications spanning kinase inhibition, antimicrobial therapy, and beyond. Continued research into its synthetic optimization and biological mechanisms will be critical to unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives for clinical use.